Cas no 1261888-85-0 (N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide)

• Product Name: N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide
• CAS No: 1261888-85-0
• MF: C₁₃H₁₂FNO₃S
• MW: 281.30268573761
• MDL: MFCD18314054
• CID: 1219077
• PubChem ID: 53219731
• Update Time: 2025-06-10

N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide
• MFCD18314054
• 2-Fluoro-5-(3-methylsulfonylaminophenyl)phenol, 95%
• DTXSID90684555
• 2-FLUORO-5-(3-METHYLSULFONYLAMINOPHENYL)PHENOL
• N-(4'-Fluoro-3'-hydroxy[1,1'-biphenyl]-3-yl)methanesulfonamide
• 1261888-85-0

• MDL： MFCD18314054
• Inchi： 1S/C13H12FNO3S/c1-19(17,18)15-11-4-2-3-9(7-11)10-5-6-12(14)13(16)8-10/h2-8,15-16H,1H3
• InChI Key： HNJYJCYWJUJHGA-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(=C(C=1)O)F)(=O)=O

Computed Properties

• Exact Mass: 281.05219258g/mol
• Monoisotopic Mass: 281.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.8Ų

Additional information on N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide

Professional Introduction to N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide (CAS No. 1261888-85-0)

N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide, identified by its CAS number 1261888-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural motif of this molecule, featuring a fluoro-substituted phenyl ring coupled with a hydroxyl group, makes it a particularly intriguing candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide consists of two aromatic rings connected through a methanesulfonyl group. The presence of a 4-fluoro substituent on one of the phenyl rings introduces a region of high electron density, which can significantly influence the compound's reactivity and interactions with biological targets. Additionally, the 3-hydroxy group on the same ring adds another layer of complexity, enabling various forms of hydrogen bonding and dipole-dipole interactions that are critical for molecular recognition processes.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in the development of antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The specific arrangement of functional groups in N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide suggests that it may exhibit unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of a fluoro-substituted phenyl ring and a hydroxyl group provides multiple sites for chemical modification, allowing chemists to fine-tune the molecule's properties to achieve desired pharmacokinetic and pharmacodynamic profiles. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, where researchers can systematically modify various parts of the molecule to optimize its biological activity.

The role of fluorine in pharmaceutical chemistry cannot be overstated. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion. In N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide, the 4-fluoro substituent is strategically positioned to maximize these benefits. This substitution pattern has been observed in numerous successful drugs, underscoring the importance of fluorine in modern medicinal chemistry.

The hydroxyl group in this compound also plays a crucial role in its potential biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which is essential for many biological interactions. In the context of drug design, hydrogen bonding can enhance binding affinity between a drug molecule and its target receptor. The presence of both hydroxyl and fluoro groups in N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide suggests that it may form multiple hydrogen bonds with biological targets, potentially leading to higher efficacy and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. These tools have been instrumental in understanding how structural features like those present in N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide influence its behavior. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict binding affinities, metabolic stability, and other critical parameters with remarkable precision.

The sulfonamide moiety itself is a well-studied pharmacophore with proven utility across various therapeutic areas. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding through both covalent and non-covalent interactions. The methanesulfonyl group in N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide provides additional opportunities for interaction with biological targets, further enhancing its potential as a drug candidate.

In conclusion, N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]methanesulfonamide (CAS No. 1261888-85-0) represents an exciting opportunity for researchers interested in developing novel therapeutic agents. Its unique structural features—combining a fluoro-substituted phenyl ring with a hydroxyl group—make it a promising candidate for further exploration in drug discovery programs. As computational methods continue to evolve and our understanding of molecular interactions deepens, compounds like this one are poised to play significant roles in future medical breakthroughs.